N'-acetyl-2,2-diphenylacetohydrazide
Overview
Description
N-acetyl-2,2-diphenylacetohydrazide, also known as NADA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. NADA is a hydrazine derivative that has been synthesized and studied extensively for its biological and chemical properties. In
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Compounds
N'-acetyl-2,2-diphenylacetohydrazide was utilized in the synthesis of novel diphenylacetyl-aroylthioureas under ultrasonic radiation. This process involved esterification and hydrazinolysis, using 2-hydroxy-2,2-diphenylacetic acid as the starting material (Li Yan-ping, 2009).
Photochemical Reactions
The compound's analog, N-acetyl diphenylamine, undergoes photo-Fries-rearrangement under specific irradiation conditions. This reaction leads to the formation of ortho- and para-isomers and other transformed amines (H. Shizuka et al., 1970).
Bioactivity and Medical Research
Anticancer Activities
New derivatives of 2-hydroxy-2,2-bis(4-substitutedphenyl)-N'-[(1E)-(3/4-substitutedphenyl)methylene]acetohydrazide, synthesized from 2-hydroxy-2,2-diphenylacetohydrazide, showed significant anticancer activities on MCF-7 and PC-3 cell lines (İ. Doğan et al., 2018).
Antimycobacterial Activity
The compound was also used to create derivatives with in vitro antimycobacterial activity against M. tuberculosis H37Rv, demonstrating its potential in tuberculosis treatment research (Özlen Güzel et al., 2006).
Biochemical Studies
Initiation of Polyphenylalanine Synthesis
N-acetylphenylalanyl-SRNA, related to N'-acetyl-2,2-diphenylacetohydrazide, was studied for its role in the initiation of polyphenylalanine synthesis (J. Lucas-Lenard & F. Lipmann, 1967).
Pharmacogenetics and Metabolism
Research on the N-acetylation pharmacogenetics, including studies on N-acetyltransferase 2 (NAT2) genotype, involves substances like N'-acetyl-2,2-diphenylacetohydrazide due to their role in drug effects and toxicities (M. Doll et al., 2017).
properties
IUPAC Name |
N'-acetyl-2,2-diphenylacetohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-12(19)17-18-16(20)15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,1H3,(H,17,19)(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJGDSCZFTJZZFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NNC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-acetyl-2,2-diphenylacetohydrazide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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